Cas no 2175530-91-1 (N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraen-5-yl}prop-2-enamide)

• Product Name: N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraen-5-yl}prop-2-enamide
• CAS No: 2175530-91-1
• MF: C₁₂H₁₀N₂O₃S
• MW: 262.284401416779
• CID: 5804296
• PubChem ID: 132304881
• Update Time: 2025-10-28

N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraen-5-yl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-7522071
• 2175530-91-1
• AKOS034019412
• N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraen-5-yl}prop-2-enamide
• Z275600992

• Inchi： 1S/C12H10N2O3S/c1-2-11(15)14-12-13-7-5-8-9(6-10(7)18-12)17-4-3-16-8/h2,5-6H,1,3-4H2,(H,13,14,15)
• InChI Key： JLYGEPHNWGDFSB-UHFFFAOYSA-N
• SMILES： S1C(NC(C=C)=O)=NC2C=C3C(=CC1=2)OCCO3

Computed Properties

• Exact Mass: 262.04121336g/mol
• Monoisotopic Mass: 262.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 88.7Ų

Additional information on N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraen-5-yl}prop-2-enamide

N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraen-5-yl}prop-2-enamide: A Comprehensive Overview

The compound CAS No 2175530-91-1, also known as N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0,3,7]trideca-1(9),2,5,7-tetraen-5-yl}prop-2-enamide, is a highly specialized organic molecule with a complex structure and potential applications in various fields of chemistry and materials science. This compound has garnered significant attention due to its unique properties and the intricate synthesis process involved in its creation.

The name of the compound itself provides a detailed description of its structure. The term tricyclo[7.4.0.0^3^7] indicates a tricyclic system with specific bridge positions and ring sizes. The presence of dioxa and thia groups suggests the incorporation of oxygen and sulfur atoms within the ring system, respectively. Additionally, the azatricyclo designation highlights the nitrogen atom's role in forming part of the cyclic structure.

Recent studies have focused on the synthesis and characterization of similar compounds to understand their electronic properties better. For instance, researchers have explored the use of such tricyclic systems in creating novel materials for optoelectronic applications. The integration of heteroatoms like sulfur and nitrogen into the ring system can significantly influence the molecule's electronic behavior, making it a promising candidate for advanced materials development.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the formation of intermediate rings through cyclization reactions and subsequent functionalization to introduce the propargyl amide group (propargyl amide). The use of modern synthetic techniques, such as microwave-assisted synthesis or catalytic methods, has been reported to enhance reaction efficiency and selectivity.

In terms of applications, this compound has shown potential in several areas. Its rigid tricyclic structure makes it an ideal candidate for studying molecular recognition and supramolecular chemistry. Additionally, its electronic properties suggest possible uses in organic electronics or as a building block for more complex molecules with tailored functionalities.

Recent advancements in computational chemistry have also played a pivotal role in understanding this compound's behavior at the molecular level. Density functional theory (DFT) calculations have been employed to study its electronic structure and reactivity patterns. These insights are crucial for designing new synthetic routes and predicting potential applications in fields such as drug discovery or material science.

The compound's stability under various conditions is another area of active research interest. Understanding its thermal stability and resistance to oxidative degradation is essential for determining its suitability in practical applications. Preliminary studies indicate that its tricyclic framework contributes significantly to its stability, making it a robust candidate for high-performance materials.

In conclusion, N-{10,13-dioxa-4-thia-6-azatricyclo[7.4.0.0^3^7]trideca-1(9),2,5,7-tetraen-5-yl}propargyl amide represents a fascinating example of modern organic chemistry's capabilities in designing complex molecules with unique properties. Its intricate structure and potential applications make it a subject of ongoing research interest across multiple disciplines.